Cas no 198221-95-3 (1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)-)

• Product Name: 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)-
• CAS No: 198221-95-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD18452135
• CID: 1390015
• Update Time: 2025-07-18

1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• (1r,2s)-n,n'-dimethyl-1-phenyl-1,2-propanediamine
• 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)-

• MDL： MFCD18452135
• Inchi： 1S/C11H18N2/c1-9(12-2)11(13-3)10-7-5-4-6-8-10/h4-9,11-13H,1-3H3/t9-,11+/m1/s1
• InChI Key： WLFWGHGVSWNVJT-KOLCDFICSA-N
• SMILES： [C@H](C1=CC=CC=C1)(NC)[C@H](NC)C

Additional information on 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)-

Introduction to 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)- and Its Significance in Modern Chemical Research

The compound with the CAS no. 198221-95-3, identified as 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)-, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chiral diamine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a phenyl group and specific stereochemistry at the prochiral centers enhances its utility in synthetic chemistry and medicinal chemistry.

In recent years, the exploration of diamine derivatives has expanded significantly, driven by their versatility in forming complex molecular architectures. The N1,N2-dimethyl substitution on the 1,2-propanediamine backbone introduces steric and electronic effects that can modulate the compound's reactivity and binding interactions. This makes it a valuable scaffold for designing molecules with tailored biological activities. The (1R,2R) configuration further adds a layer of specificity, as enantiomeric purity is often crucial in pharmaceutical applications to ensure desired pharmacokinetic profiles and minimize off-target effects.

One of the most compelling aspects of this compound is its potential role in drug discovery. Diamines are known to participate in various biochemical pathways, and modifications at key positions can lead to compounds with enhanced efficacy or selectivity. For instance, derivatives of 1,2-propanediamine have been explored as intermediates in the synthesis of antibiotics and antiviral agents. The phenyl ring attached to the diamine core can serve as a pharmacophore, interacting with biological targets such as enzymes or receptors. This feature has prompted researchers to investigate its potential in addressing various diseases.

Recent studies have highlighted the importance of chiral diamines in medicinal chemistry. The stereochemistry of a molecule can dramatically influence its biological activity, making enantioselective synthesis a critical area of research. The (1R,2R)-configuration of this compound suggests that it may exhibit unique interactions with biological systems compared to its enantiomer or racemic mixtures. This has led to interest in developing catalytic methods for the asymmetric synthesis of such chiral diamines, which could streamline their production for research and commercial purposes.

The chemical reactivity of 1,2-Propanediamine, N1,N2-dimethyl-1-phenyl-, (1R,2R)- also makes it a promising candidate for material science applications. Diamines are versatile building blocks that can participate in polymerization reactions, leading to high-performance materials such as polyamides or polyimides. The incorporation of a phenyl group into these polymers can enhance their thermal stability and mechanical strength. Additionally, the chiral nature of the diamine unit could be exploited to create optically active polymers with applications in areas like liquid crystals or chiral sensors.

In conclusion, the compound identified by CAS no. 198221-95-3 represents a significant advancement in chemical research due to its unique structural features and potential applications. The combination of N1,N2-dimethyl substitution, a phenyl group, and specific stereochemistry at the prochiral centers makes it a versatile scaffold for drug discovery and material science. As research continues to uncover new synthetic methodologies and biological functions associated with diamine derivatives, compounds like this are poised to play an increasingly important role in addressing global challenges in health and technology.